3-[3-(4-Chloro-phenyl)-3-oxo-propenyl]-4-methoxy-benzenesulfonyl chloride

Specification

• Molecular Formula: C16H12Cl2O4S
• Molecular Weight: 371.2 g/mol
• IUPAC Name: 3-[(E)-3-(4-chlorophenyl)-3-oxoprop-1-enyl]-4-methoxybenzenesulfonyl chloride
• Standard InChI: InChI=1S/C16H12Cl2O4S/c1-22-16-9-7-14(23(18,20)21)10-12(16)4-8-15(19)11-2-5-13(17)6-3-11/h2-10H,1H3/b8-4+
• Standard InChI Key: XIUDRDBBKUOBKX-XBXARRHUSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)S(=O)(=O)Cl)/C=C/C(=O)C2=CC=C(C=C2)Cl
• SMILES: COC1=C(C=C(C=C1)S(=O)(=O)Cl)C=CC(=O)C2=CC=C(C=C2)Cl
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)Cl)C=CC(=O)C2=CC=C(C=C2)Cl

Introduction

3-[3-(4-Chloro-phenyl)-3-oxo-propenyl]-4-methoxy-benzenesulfonyl chloride is a complex organic compound that belongs to the class of sulfonyl chlorides. These compounds are known for their reactivity and are often used in organic synthesis as intermediates for the production of various pharmaceuticals, agrochemicals, and other specialty chemicals. Despite its specific structure and potential applications, detailed information on this compound is limited in publicly available scientific literature.

Synthesis and Applications

The synthesis of 3-[3-(4-Chloro-phenyl)-3-oxo-propenyl]-4-methoxy-benzenesulfonyl chloride would likely involve several steps:

• Friedel-Crafts Acylation: The introduction of the 3-oxo-propenyl group onto the benzene ring.

• Sulfonylation: The attachment of the sulfonyl chloride group to the benzene ring.

• Chlorination: The introduction of the 4-chlorophenyl group.

Safety and Handling

Given its reactivity, 3-[3-(4-Chloro-phenyl)-3-oxo-propenyl]-4-methoxy-benzenesulfonyl chloride should be handled with caution. It is likely to be corrosive and may react violently with water or other nucleophilic substances. Proper protective equipment, including gloves and goggles, should be worn when handling this compound.

Environmental Considerations